Cas no 2308298-33-9 (1-{7-oxa-2-azaspiro3.5nonan-2-yl}prop-2-en-1-one)

• Product Name: 1-{7-oxa-2-azaspiro3.5nonan-2-yl}prop-2-en-1-one
• CAS No: 2308298-33-9
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5415280
• PubChem ID: 145876005
• Update Time: 2025-06-15

1-{7-oxa-2-azaspiro3.5nonan-2-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• Z2738282510
• EN300-26574166
• 1-{7-oxa-2-azaspiro[3.5]nonan-2-yl}prop-2-en-1-one
• 1-(7-Oxa-2-azaspiro[3.5]nonan-2-yl)prop-2-en-1-one
• 2308298-33-9
• 1-(7-Oxa-2-azaspiro[3.5]non-2-yl)-2-propen-1-one
• 1-{7-oxa-2-azaspiro3.5nonan-2-yl}prop-2-en-1-one

• Inchi： 1S/C10H15NO2/c1-2-9(12)11-7-10(8-11)3-5-13-6-4-10/h2H,1,3-8H2
• InChI Key： DMHXYBDKRHUTEO-UHFFFAOYSA-N
• SMILES： C(N1CC2(CCOCC2)C1)(=O)C=C

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 354.2±42.0 °C(Predicted)
• pka: -0.33±0.20(Predicted)

Additional information on 1-{7-oxa-2-azaspiro3.5nonan-2-yl}prop-2-en-1-one

Introduction to 1-{7-oxa-2-azaspiro[3.5]nonan-2-yl}prop-2-en-1-one (CAS No. 2308298-33-9)

1-{7-oxa-2-azaspiro[3.5]nonan-2-yl}prop-2-en-1-one, also known by its CAS number 2308298-33-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and potential biological activities. The spirocyclic framework provides a rigid and conformationally constrained structure, making it an attractive scaffold for the design and development of new therapeutic agents.

The chemical structure of 1-{7-oxa-2-azaspiro[3.5]nonan-2-yl}prop-2-en-1-one consists of a spirocyclic core with an oxirane ring and an aziridine ring fused together, linked to a propenone moiety. This combination of functional groups imparts unique chemical and physical properties to the molecule, which can be exploited for various applications in drug discovery and development.

Recent studies have highlighted the potential of 1-{7-oxa-2-azaspiro[3.5]nonan-2-yl}prop-2-en-1-one in several therapeutic areas. One notable application is its use as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits significant inhibitory activity against certain kinases, which are key targets in the treatment of cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 1-{7-oxa-2-azaspiro[3.5]nonan-2-yl}prop-2-en-1-one has also been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are important targets for drug development. Studies have demonstrated that this compound can selectively modulate specific GPCRs, suggesting its potential as a lead compound for the development of novel therapeutic agents.

The pharmacokinetic properties of 1-{7-oxa-2-azaspiro[3.5]nonan-2-yl}prop-2-en-1-one have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effective use as a therapeutic agent. Its high oral bioavailability and good tissue penetration make it suitable for various routes of administration, including oral and intravenous delivery.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-{7-oxa-2-azaspiro[3.5]nonan-2-yl}propenone in treating various diseases. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and minimal side effects at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential in more advanced stages of drug development.

In conclusion, 1-{7-oxxa-aazaspiro[3.5]nonan-aayl}prop-aen-aone (CAS No. 2308298-a3-a9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of drug discovery in various therapeutic areas.